molecular formula C7H15NO3SSi B8586257 Silane, (3-isothiocyanatopropyl)trimethoxy- CAS No. 122055-02-1

Silane, (3-isothiocyanatopropyl)trimethoxy-

Cat. No. B8586257
CAS RN: 122055-02-1
M. Wt: 221.35 g/mol
InChI Key: JAURRRGHEBOVOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Silane, (3-isothiocyanatopropyl)trimethoxy- is a useful research compound. Its molecular formula is C7H15NO3SSi and its molecular weight is 221.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Silane, (3-isothiocyanatopropyl)trimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Silane, (3-isothiocyanatopropyl)trimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

122055-02-1

Molecular Formula

C7H15NO3SSi

Molecular Weight

221.35 g/mol

IUPAC Name

3-isothiocyanatopropyl(trimethoxy)silane

InChI

InChI=1S/C7H15NO3SSi/c1-9-13(10-2,11-3)6-4-5-8-7-12/h4-6H2,1-3H3

InChI Key

JAURRRGHEBOVOF-UHFFFAOYSA-N

Canonical SMILES

CO[Si](CCCN=C=S)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a reaction container mixed were 53.8 g of 3-(trimethoxysilyl)propylamine and 600 ml of dry tetrahydrofuran (THF), with cooling to 0° C. To this solution, 34.2 g of carbon disulfide was added dropwise, and the mixture was stirred at 0° C. for 5 hours in a nitrogen atmosphere. Then, a solution of 61.9 g of dicyclohexyl carbodiimide in 180 ml of dry THF and 3 g of triethylamine were added thereto, and the mixture was allowed to react at 40° C. for 5 hours. THF was removed from the reaction mixture obtained, and the residue was extracted with n-hexane. Then n-hexane was removed from the extract under reduced pressure, and the residue was distilled under reduced pressure, to obtain γ-isothiocyanatopropyltrimethoxysilane.
Quantity
53.8 g
Type
reactant
Reaction Step One
Quantity
34.2 g
Type
reactant
Reaction Step Two
Quantity
61.9 g
Type
reactant
Reaction Step Three
Quantity
3 g
Type
reactant
Reaction Step Three
Name
Quantity
180 mL
Type
solvent
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.